Cas no 698392-47-1 (Ethyl 2,6-dimethylbenzoylformate)

Ethyl 2,6-dimethylbenzoylformate structure

698392-47-1 structure

Product Name:Ethyl 2,6-dimethylbenzoylformate

CAS No:698392-47-1

Molecular Formula:C₁₂H₁₄O₃

Molecular Weight:206.23776

MDL:MFCD09801409

CID:1078980

PubChem ID:24722257

Ethyl 2,6-dimethylbenzoylformate Properties

Names and Identifiers

- Ethyl 2,6-dimethylbenzoylformate
- LogP
- ETHYL2,6-DIMETHYLBENZOYLFORMATE
- DTXSID00641290
- F75072
- Ethyl (2,6-dimethylphenyl)(oxo)acetate
- ethyl 2-(2,6-dimethylphenyl)-2-oxoacetate
- 698392-47-1
- ethyl 2,6-dimethylbenzoylformate, AldrichCPR
- MFCD09801409
- AKOS016017095
- DB-208889
- ETHYL 2,6-DIMETHYLBENZOYLFORMATE
- +Expand
- MDL： MFCD09801409
- InChIKey： QORNSGMLNZETAG-UHFFFAOYSA-N
- Inchi： InChI=1S/C12H14O3/c1-4-15-12(14)11(13)10-8(2)6-5-7-9(10)3/h5-7H,4H2,1-3H3
- SMILES： CCOC(=O)C(=O)C1=C(C)C=CC=C1C

Computed Properties

Exact Mass: 206.09432
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 4
Monoisotopic Mass: 206.094294304g/mol
Heavy Atom Count: 15
Complexity: 237
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.8
Topological Polar Surface Area: 43.4Å²

Experimental Properties

LogP: 2.04920
PSA: 43.37
Refractive Index: 1.511
Boiling Point: 316.6°C at 760 mmHg
Vapor Pressure: 0.0±0.7 mmHg at 25°C
Flash Point: 141.4°C
Density: 1.085

Ethyl 2,6-dimethylbenzoylformate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P005TVC-100mg	ETHYL 2,6-DIMETHYLBENZOYLFORMATE	698392-47-1	95%	100mg	$62.00	2024-04-21
A2B Chem LLC	AC71192-100mg	Ethyl 2,6-dimethylbenzoylformate	698392-47-1	95%	100mg	$47.00	2024-04-19
abcr	AB360918-1 g	Ethyl 2,6-dimethylbenzoylformate; 97%	698392-47-1		1g	€478.20
Ambeed	A267202-100mg	Ethyl 2,6-dimethylbenzoylformate	698392-47-1	95%	100mg	$62.0
Crysdot LLC	CD12041699-5g	Ethyl 2,6-dimethylbenzoylformate	698392-47-1	95+%	5g	$757	2024-07-24
Fluorochem	200999-1g	Ethyl 2,6-dimethylbenzoylformate	698392-47-1	97%	1g	￡290.00	2022-03-01
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTV782-100mg	ethyl 2-(2,6-dimethylphenyl)-2-oxoacetate	698392-47-1	95%	100mg	￥410.0
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1766261-1g	Ethyl 2,6-dimethylbenzoylformate	698392-47-1	98%	1g	￥2940.00

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9. Two-photon degradable supramolecular assemblies of linear-dendritic copolymers†

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698392-47-1 (Ethyl 2,6-dimethylbenzoylformate) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:698392-47-1)Ethyl 2,6-dimethylbenzoylformate

Purity:99%

Quantity:1g

Price($):253.0